Cas no 1291834-37-1 (methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291834-37-1
• MF: C₁₇H₁₁FN₂O₄S
• MW: 358.343646287918
• CID: 5398173
• Update Time: 2025-06-09

methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carboxylic acid, 4-(3-cyanophenyl)-6-fluoro-, methyl ester, 1,1-dioxide
• methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

• Inchi： 1S/C17H11FN2O4S/c1-24-17(21)16-10-20(13-4-2-3-11(7-13)9-19)14-8-12(18)5-6-15(14)25(16,22)23/h2-8,10H,1H3
• InChI Key： DBIFJDAFKCSAHS-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=CC(C#N)=C2)C=C1C(OC)=O

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.3±50.0 °C(Predicted)
• pka: -9.67±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Introduction to Methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291834-37-1)

Methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate, a compound with the CAS number 1291834-37-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the benzothiazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a fluoro substituent and a cyanophenyl moiety, makes this molecule particularly intriguing for researchers exploring novel pharmacological targets.

The molecular structure of Methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is characterized by its complex arrangement of atoms, which contributes to its unique chemical properties. The 1,1-dioxo group and the benzothiazine core provide a scaffold that is highly suitable for interactions with biological targets. These features have positioned this compound as a candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in benzothiazine derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. The introduction of fluorine atoms into these molecules often enhances their metabolic stability and bioavailability, making them more attractive for drug development. The specific configuration of Methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate aligns well with these trends.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites on the benzothiazine ring and the ester group at the 2-position offer opportunities for further chemical modification. This flexibility is crucial for developing new drugs that can be tailored to specific therapeutic needs. Researchers have been exploring various synthetic routes to optimize the production of this compound, ensuring high yields and purity levels necessary for downstream applications.

The pharmacological profile of Methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate has been the focus of several recent studies. Initial investigations suggest that this compound exhibits promising activity in preclinical models relevant to neurological disorders. The interaction between the fluorine atom and biological targets appears to enhance binding affinity, while the cyanophenyl group contributes to selectivity. These findings are particularly exciting given the increasing demand for treatments that address neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.

Furthermore, the compound's potential role in anti-inflammatory applications cannot be overlooked. The benzothiazine core is known to interact with enzymes and receptors involved in inflammatory pathways. By modulating these interactions, Methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate may offer a new approach to managing chronic inflammatory diseases without the side effects associated with traditional anti-inflammatory agents.

The synthetic methodologies developed for this compound also highlight advancements in organic chemistry techniques. The use of transition metal catalysis and flow chemistry has enabled more efficient and sustainable production processes. These innovations are not only beneficial for large-scale manufacturing but also contribute to reducing the environmental impact of pharmaceutical synthesis.

In conclusion, Methyl 4-(3-cyanophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291834-37-1) represents a significant contribution to the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset for researchers developing new treatments for neurological and inflammatory diseases. As further studies continue to uncover its potential applications, this compound is poised to play an important role in future pharmaceutical advancements.